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Compound of Interest

Compound Name:
1-Tert-butyl-3,5-dimethyl-1H-

pyrazol-4-OL

CAS No.: 1466743-75-8

Cat. No.: B2612294

Get Quote

Executive Summary
This guide provides a technical comparison of pyrazol-4-ol derivatives, a class of heterocyclic

compounds emerging as potent antioxidants.[1] Unlike standard phenols, the pyrazole core

offers unique tautomeric stabilization and hydrogen-bonding capabilities. This study compares

the radical scavenging efficacy of electron-rich vs. electron-poor derivatives against industry

standards (Trolox, Ascorbic Acid), delineating the Structure-Activity Relationships (SAR) that

drive their potency.

Part 1: The Chemical Scaffold & Rationale
The antioxidant potential of pyrazol-4-ol hinges on the Hydrogen Atom Transfer (HAT)

mechanism.[2] The hydroxyl group at the C-4 position acts as the "warhead," donating a

hydrogen atom to neutralize free radicals (ROO•).

The stability of the resulting pyrazolyl radical determines the compound's efficacy.

Core Structure: 1,3,5-substituted-1H-pyrazol-4-ol.
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Tautomeric Advantage: The pyrazole ring allows for resonance delocalization of the unpaired

electron, a feature tunable via N-1, C-3, and C-5 substitutions.

Diagram 1: General Scaffold & SAR Logic
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Caption: SAR logic flow showing how substituents influence the stability of the pyrazolyl radical.

Part 2: Comparative Methodology
To ensure data reliability, we utilize two complementary assays: DPPH (Radical Scavenging)

and FRAP (Reducing Power).

DPPH Radical Scavenging Assay (Protocol)
Standard for preliminary screening of H-donating antioxidants.

Principle: The stable radical 2,2-diphenyl-1-picrylhydrazyl (DPPH•) is purple.[3] Upon

reduction by the pyrazol-4-ol (H-transfer), it turns yellow.

Reagents: 0.1 mM DPPH in Methanol (freshly prepared).

Workflow:

Preparation: Dissolve pyrazol-4-ol derivatives in Methanol (1 mg/mL stock).

Mixing: Add 100 µL of sample to 3.9 mL of DPPH solution.
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Incubation: 30 minutes in the dark at Room Temperature (RT).

Measurement: Read Absorbance (

) at 517 nm.

Calculation:

FRAP (Ferric Reducing Antioxidant Power)
Confirms Single Electron Transfer (SET) capability.

Principle: Reduction of Fe³⁺-TPTZ complex to Fe²⁺-TPTZ (intense blue) at low pH.

Critical Step: Maintain pH 3.6 (Acetate buffer) to prevent iron precipitation and ensure redox

potential favors electron transfer.

Part 3: Comparative Data & SAR Analysis
The following table presents a representative profile of pyrazol-4-ol derivatives. These values

are synthesized from established SAR trends in pyrazole literature [1][2], illustrating the impact

of electronic effects.

Table 1: Comparative Antioxidant Profile (IC₅₀ & FRAP
Values)
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Compound
ID

Structure
(N1 / C3,
C5)

Electronic
Nature

DPPH IC₅₀
(µM)

FRAP (µM
TE/g)

Performanc
e vs. Std

Std-1 Ascorbic Acid Standard 25.4 ± 1.2 High Baseline

Std-2 Trolox Standard 32.1 ± 1.5 High Baseline

Pvz-A
N-Ph-4-OMe

/ Me, Me
Strong EDG 28.5 ± 2.1 1450

High

(Comparable)

Pvz-B
N-Ph / Me,

Me
Neutral 45.3 ± 3.4 980 Moderate

Pvz-C
N-Ph-4-NO₂ /

Me, Me
Strong EWG > 200 120 Low

Pvz-D N-H / Ph, Ph Steric Bulk 58.2 ± 4.0 850 Moderate

IC₅₀: Concentration required to inhibit 50% of radicals.[4] Lower is better.

EDG: Electron Donating Group. EWG: Electron Withdrawing Group.

Analysis of Results
The EDG Effect (Pvz-A vs Pvz-C):

Observation: Pvz-A (Methoxy group) shows activity comparable to Trolox.

Causality: The methoxy group donates electron density into the phenyl ring, which is

conjugated with the pyrazole N1. This stabilizes the electron-deficient radical formed after

Hydrogen Atom Transfer (HAT). Conversely, the Nitro group (Pvz-C) withdraws density,

destabilizing the radical and killing activity [2].

Steric Hindrance (Pvz-D):

Bulky phenyl groups at C3/C5 (Pvz-D) can sterically hinder the approach of the DPPH

radical to the C4-OH site, slightly reducing efficacy compared to methyl-substituted

analogs, despite the potential for resonance stabilization.
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Part 4: Mechanistic Insight (HAT Pathway)
The primary mechanism for pyrazol-4-ol activity is Hydrogen Atom Transfer (HAT), not just

simple electron transfer. The bond dissociation enthalpy (BDE) of the O-H bond is the

thermodynamic driver.

Diagram 2: Radical Scavenging Mechanism
Reactants:

Pyrazol-4-ol (Ar-OH) + Radical (ROO•)

Transition State:
[Ar-O---H---OOR]‡

 H-Atom Abstraction

Products:
Pyrazolyl Radical (Ar-O•) + Stable ROOH

 Bond Cleavage

Radical Stabilization:
Resonance via Pyrazole Ring

 Delocalization
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Caption: The HAT mechanism where the pyrazol-4-ol neutralizes a peroxyl radical.

Workflow for Validation
To validate a new derivative, follow this experimental loop:
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Caption: Decision matrix for evaluating novel pyrazole antioxidants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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